Cas no 170899-08-8 ((2R)-2-(tert-butoxycarbonylamino)pent-4-enoic acid)

• Product Name: (2R)-2-(tert-butoxycarbonylamino)pent-4-enoic acid
• CAS No: 170899-08-8
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• MDL: MFCD01320882
• CID: 65877
• PubChem ID: 638723
• Update Time: 2025-04-18

(2R)-2-(tert-butoxycarbonylamino)pent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-N-BOC-Allylglycine
• (R)-N-tert-Butoxycarbonyl-2-amino-4-pentenoic acid
• Boc-D-Allylglycine-DCHA
• 2-Allyl-N-Boc-D-glycine dicyclohexylamine salt
• Boc-D-Allylglycine
• Boc-(R)-2-Allylglycine
• Boc-(R)-2-amino-4- pentenoic acid
• Boc-D-Allyglycine·DCHA
• Boc-D-allylglycine . DCHA
• BOC-D-ALLYLGLYCINE•DCHA
• BOC-D-ALLYLGLYCINECHA
• Boc-D-allyl-Gly-OH
• D-Boc-Allylglycine
• N-Boc-D-allylglycine
• N-tert-butyloxycarbonyl-D-allylglycine-OH
• RARECHEM BK PT 0253
• tert-butyloxycarbonyl-D-allyl-Gly-OH
• BOC-ALPHA-ALLYL-D-GLY
• Boc-D-Gly(allyl)-OH•
• (2R)-2-(tert-butoxycarbonylamino)pent-4-enoic acid
• 138246-06-7
• (2R)-2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-pentenoic acid
• AKOS016842276
• (R)-2-((tert-Butoxycarbonyl)amino)pent-4-enoic acid
• MFCD01320882
• (R)-N-Boc-2-allylglycine
• boc-(r)-2-amino-4-pentenoic acid
• (r)-2-(tert-butoxycarbonylamino)pent-4-enoic acid
• 170899-08-8
• (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]pent-4-enoic acid
• BUPDPLXLAKNJMI-SSDOTTSWSA-N
• (2R)-2-{[(tert-butoxy)carbonyl]amino}pent-4-enoic acid
• 4-Pentenoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (2R)-
• (R)-2-((tert-Butoxycarbonyl)amino)pent-4-enoicacid
• A50285
• Boc-D-Allyglycine inverted exclamation mark currencyDCHA
• EN300-1589941
• (2R)-2-[(tert-Butoxycarbonyl)amino]pent-4-enoic acid
• Boc-D-Allyglycine.DCHA
• AC-9625
• Boc-D-Allylglycine.DCHA
• 895-108-5
• (2R)-2-(((tert-butoxy)carbonyl)amino)pent-4-enoic acid
• FB12005

• MDL： MFCD01320882
• Inchi： 1S/C10H17NO4/c1-5-6-7(8(12)13)11-9(14)15-10(2,3)4/h5,7H,1,6H2,2-4H3,(H,11,14)(H,12,13)/t7-/m1/s1
• InChI Key： BUPDPLXLAKNJMI-SSDOTTSWSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CC=C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 215.11600
• Monoisotopic Mass: 215.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 2.3
• Topological Polar Surface Area: 78.5

Experimental Properties

• Color/Form: Yellow viscous liquid
• Density: 1.1835 (rough estimate)
• Melting Point: No data available
• Boiling Point: 355.52°C (rough estimate)
• Flash Point: 166.7±25.9 °C
• Refractive Index: 1.4610 (estimate)
• PSA: 75.63000
• LogP: 1.93130
• Specific Rotation: -9.5° to -12.5° (c=1, methanol)
• Solubility: Not available

(2R)-2-(tert-butoxycarbonylamino)pent-4-enoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters